Cas no 2034336-56-4 (N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}cyclopentanecarboxamide)
N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}cyclopentanecarboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-((3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl)methyl)cyclopentanecarboxamide
- N-[[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl]cyclopentanecarboxamide
- N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}cyclopentanecarboxamide
-
- Inchi: 1S/C15H21F2N3O2/c16-15(17)7-5-10(6-8-15)13-19-12(22-20-13)9-18-14(21)11-3-1-2-4-11/h10-11H,1-9H2,(H,18,21)
- InChI Key: LHNMHVRZUHNFHL-UHFFFAOYSA-N
- SMILES: FC1(CCC(C2=NOC(CNC(C3CCCC3)=O)=N2)CC1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 392
- XLogP3: 2.8
- Topological Polar Surface Area: 68
N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}cyclopentanecarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6559-5750-2μmol |
N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}cyclopentanecarboxamide |
2034336-56-4 | 2μmol |
$85.5 | 2023-09-08 | ||
| Life Chemicals | F6559-5750-5μmol |
N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}cyclopentanecarboxamide |
2034336-56-4 | 5μmol |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6559-5750-10μmol |
N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}cyclopentanecarboxamide |
2034336-56-4 | 10μmol |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6559-5750-20μmol |
N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}cyclopentanecarboxamide |
2034336-56-4 | 20μmol |
$118.5 | 2023-09-08 | ||
| Life Chemicals | F6559-5750-1mg |
N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}cyclopentanecarboxamide |
2034336-56-4 | 1mg |
$81.0 | 2023-09-08 | ||
| Life Chemicals | F6559-5750-2mg |
N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}cyclopentanecarboxamide |
2034336-56-4 | 2mg |
$88.5 | 2023-09-08 | ||
| Life Chemicals | F6559-5750-3mg |
N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}cyclopentanecarboxamide |
2034336-56-4 | 3mg |
$94.5 | 2023-09-08 | ||
| Life Chemicals | F6559-5750-4mg |
N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}cyclopentanecarboxamide |
2034336-56-4 | 4mg |
$99.0 | 2023-09-08 | ||
| Life Chemicals | F6559-5750-5mg |
N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}cyclopentanecarboxamide |
2034336-56-4 | 5mg |
$103.5 | 2023-09-08 | ||
| Life Chemicals | F6559-5750-10mg |
N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}cyclopentanecarboxamide |
2034336-56-4 | 10mg |
$118.5 | 2023-09-08 |
N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}cyclopentanecarboxamide Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}cyclopentanecarboxamide
N-{[3-(4,4-Difluorocyclohexyl)-1,2,4-Oxadiazol-5-yl]Methyl}Cyclopentanecarboxamide: A Comprehensive Overview
The compound CAS No 2034336-56-4, known as N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}cyclopentanecarboxamide, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical structure and promising properties, making it a subject of extensive research in recent years.
At its core, this compound is characterized by a complex molecular architecture that combines a cyclopentane ring with a 1,2,4-oxadiazole moiety. The presence of the oxadiazole group is particularly noteworthy, as it is known for its versatility in chemical reactions and its ability to participate in hydrogen bonding. This feature makes the compound highly suitable for applications in drug design and material science.
Recent studies have highlighted the importance of the oxadiazole ring in enhancing the bioavailability and stability of pharmaceutical compounds. For instance, researchers have demonstrated that the incorporation of oxadiazole groups can significantly improve the solubility and pharmacokinetic properties of drug candidates. This makes CAS No 2034336-56-4 an attractive candidate for further exploration in the field of medicinal chemistry.
The compound's structure also includes a cyclopentane ring, which contributes to its stability and rigidity. This structural feature is advantageous in designing molecules with specific mechanical properties, such as those required in advanced materials or polymers. The combination of these elements results in a compound that is both chemically robust and functionally versatile.
In terms of synthesis, the preparation of N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}cyclopentanecarboxamide involves a multi-step process that requires precise control over reaction conditions. The synthesis typically begins with the preparation of the oxadiazole core, followed by functionalization to introduce the cyclopentane moiety. Recent advancements in catalytic methods have made this synthesis more efficient and scalable.
The application of this compound extends beyond pharmaceuticals. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in light-emitting diodes (LEDs) and solar cells, where its ability to facilitate electron transport could enhance device performance.
In conclusion, CAS No 2034336-56-4, or N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}cyclopentanecarboxamide, represents a cutting-edge compound with diverse applications across multiple disciplines. Its intricate structure and functional groups position it as a valuable tool for advancing scientific research and industrial innovation.
2034336-56-4 (N-{[3-(4,4-difluorocyclohexyl)-1,2,4-oxadiazol-5-yl]methyl}cyclopentanecarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)